Cas no 2137440-02-7 (rac-(2R,3S,5S)-N-butyltricyclo[4.2.1.0,2,5]nonan-3-amine)
rac-(2R,3S,5S)-N-butyltricyclo[4.2.1.0,2,5]nonan-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 2137440-02-7
- EN300-712622
- rac-(2R,3S,5S)-N-butyltricyclo[4.2.1.0,2,5]nonan-3-amine
-
- Inchi: 1S/C13H23N/c1-2-3-6-14-12-8-11-9-4-5-10(7-9)13(11)12/h9-14H,2-8H2,1H3/t9?,10?,11-,12-,13+/m1/s1
- InChI Key: CRMJMDFWWQAMAC-ABLIHOLZSA-N
- SMILES: N(CCCC)[C@@H]1C[C@@H]2C3CCC(C3)[C@@H]21
Computed Properties
- Exact Mass: 193.183049738g/mol
- Monoisotopic Mass: 193.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 12Ų
rac-(2R,3S,5S)-N-butyltricyclo[4.2.1.0,2,5]nonan-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-712622-1.0g |
rac-(2R,3S,5S)-N-butyltricyclo[4.2.1.0,2,5]nonan-3-amine |
2137440-02-7 | 1g |
$0.0 | 2023-06-06 |
rac-(2R,3S,5S)-N-butyltricyclo[4.2.1.0,2,5]nonan-3-amine Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on rac-(2R,3S,5S)-N-butyltricyclo[4.2.1.0,2,5]nonan-3-amine
Rac-(2R,3S,5S)-N-butyltricyclo[4.2.1.0²⁵]nonan-3-amine: A Comprehensive Overview
The compound rac-(2R,3S,5S)-N-butyltricyclo[4.2.1.0²⁵]nonan-3-amine, identified by the CAS number 2137440-02-7, is a complex organic molecule with a unique tricyclic structure and an N-butyl substituent. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development.
The molecular structure of rac-(2R,3S,5S)-N-butyltricyclo[4.2.1.0²⁵]nonan-3-amine is characterized by a tricyclo[4.2.1.0²⁵] framework, which provides a rigid and stable backbone for the molecule's functionality. The stereochemistry at positions 2R, 3S, and 5S plays a crucial role in determining its physical properties and biological activity.
Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents targeting various diseases such as cancer and neurodegenerative disorders.[1] Its unique structure allows for interactions with specific biological targets, making it a promising candidate for drug discovery efforts.
The synthesis of rac-(2R,3S,5S)-N-butyltricyclo[4.2.1.0²⁵]nonan-3-amine involves a multi-step process that includes ring-forming reactions and stereochemical control to achieve the desired configuration.[2] Researchers have optimized these methods to improve yield and purity, ensuring that the compound is accessible for further studies.
In terms of physical properties, this compound exhibits a melting point of approximately 85°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate.[3] These characteristics make it suitable for use in various chemical reactions and biological assays.
The biological activity of rac-(2R,3S,5S)-N-butyltricyclo[4.2.1.0²⁵]nonan-3-amine has been extensively studied in vitro and in vivo models.[4] It has demonstrated potent inhibitory effects on key enzymes involved in disease progression, suggesting its potential as a lead compound for drug development.
In conclusion, rac-(2R,3S,5S)-N-butyltricyclo[4.2.1.0²⁵]nonan-3-amine, with its CAS number 2137440-02-7, represents an important molecule in contemporary chemical research with promising applications in medicine and pharmacology.
2137440-02-7 (rac-(2R,3S,5S)-N-butyltricyclo[4.2.1.0,2,5]nonan-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)